Cas no 100858-26-2 ((1R,3Ar,7aR)-1-[(E)-6-(methoxymethoxy)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one)

• Product Name: (1R,3Ar,7aR)-1-[(E)-6-(methoxymethoxy)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one
• CAS No: 100858-26-2
• Molecular Formula: C₂₁H₃₆O₃
• Molecular Weight: 336.5087
• CID: 2354797
• PubChem ID: 15929278

(1R,3Ar,7aR)-1-[(E)-6-(methoxymethoxy)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one Properties

Names and Identifiers

• (22E,24S)-de-A,B-25-[(methoxymethyl)oxy]ergost-22-en-8-one
• BCP13991
• (1R,3Ar,7aR)-1-[(E)-6-(methoxymethoxy)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-
• AC-31078
• DB-179056
• (1R,3aR,7aR)-1-((2R,5S,E)-6-(methoxymethoxy)-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one
• CS-13840
• CS-M1242
• AKOS037649892
• 4H-Inden-4-one,octahydro-1-[5-(methoxymethoxy)-1,4,5-trimethyl-2-hexenyl]-7a-methyl-,[1R-[1a(1R*,2E,4S*),3ab,7aa]]-
• (1R,3aR,7aR)-1-[(E,2R,5S)-6-(methoxymethoxy)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one
• SCHEMBL13775152
• 100858-26-2

• InChIKey： HSGIZUAUGQQEEU-IUSJXASZSA-N
• Inchi： 1S/C21H36O3/c1-15(9-10-16(2)20(3,4)24-14-23-6)17-11-12-18-19(22)8-7-13-21(17,18)5/h9-10,15-18H,7-8,11-14H2,1-6H3/b10-9+/t15?,16?,17-,18+,21-/m1/s1
• SMILES： O=C1C([H])([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@@]1([H])C([H])([H])C([H])([H])[C@]2([H])C([H])(/C(/[H])=C(\[H])/C([H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])OC([H])([H])OC([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 336.26644501 g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 336.26644501 g/mol
• Heavy Atom Count: 24
• Complexity: 468
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 35.5
• Molecular Weight: 336.5

Experimental Properties

• Solubility: Almost insoluble (0.04 g/l) (25 º C),
• Density: 0.981±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Sesquiterpenoids